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Compound of Interest

Compound Name: Gavestinel sodium salt

Cat. No.: B15617397 Get Quote

Preparation of Gavestinel Sodium Salt Stock
Solution for In Vitro Assays
Application Note ID: AN-GVS-IV-20251207

Introduction
Gavestinel sodium salt (also known as GV-150526A) is a potent and selective non-

competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, acting at the strychnine-

insensitive glycine binding site.[1][2][3] Its high selectivity makes it a valuable tool for in vitro

studies investigating the role of the glycine site of the NMDA receptor in various physiological

and pathological processes.[1][4] Proper preparation of a stock solution is critical for obtaining

accurate and reproducible results in in vitro assays. This document provides a detailed protocol

for the preparation, storage, and handling of Gavestinel sodium salt stock solutions for

research purposes.

Mechanism of Action
Gavestinel selectively binds to the glycine co-agonist site on the NMDA receptor complex.[3][4]

This binding non-competitively inhibits the action of glycine, thereby preventing the opening of

the NMDA receptor ion channel and the subsequent influx of Ca²⁺.[3][4] This targeted

antagonism allows for the specific investigation of glycine-dependent NMDA receptor signaling

pathways.
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Figure 1: Gavestinel's Mechanism of Action at the NMDA Receptor.

Quantitative Data Summary
The following table summarizes the key quantitative information for Gavestinel sodium salt.
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Property Value Reference

Molecular Formula C₁₈H₁₁Cl₂N₂O₃Na [2][5]

Molecular Weight 397.19 g/mol [2][5]

CAS Number 153436-38-5 [2]

Purity ≥98% [2][4]

Solubility in DMSO Up to 100 mg/mL (251.77 mM) [6]

Soluble to 40 mM [2][7]

Kd for Glycine Site 0.8 nM [1][2]

Typical In Vitro Conc. 0.03-0.35 µM [4]

Experimental Protocol: Preparation of a 10 mM
Gavestinel Sodium Salt Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Gavestinel sodium salt
in dimethyl sulfoxide (DMSO).

Materials and Equipment
Gavestinel sodium salt (powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Stock Solution Preparation Workflow

1. Weigh Gavestinel
Sodium Salt

2. Add appropriate
volume of DMSO

3. Vortex to dissolve
(sonicate if needed)

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C
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Figure 2: Workflow for Gavestinel Sodium Salt Stock Solution Preparation.

Step-by-Step Procedure
Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 397.19 g/mol × 1000 mg/g = 3.97 mg
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Accurately weigh approximately 3.97 mg of Gavestinel sodium salt powder using a

calibrated analytical balance.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or amber glass vial.

Add 1 mL of anhydrous/newly opened DMSO to the tube.[6]

Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution.[6][7] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes). This prevents repeated freeze-

thaw cycles which can degrade the compound.

For short-term storage (up to 1 month), store the aliquots at -20°C.[6]

For long-term storage (up to 6 months), store the aliquots at -80°C.[6]

Ensure the tubes are sealed tightly to prevent moisture absorption by the hygroscopic

DMSO.[6]

Preparation of Working Solutions
To prepare a working solution for your in vitro assay, thaw a single aliquot of the 10 mM stock

solution at room temperature. Dilute the stock solution to the desired final concentration in your

cell culture medium or assay buffer.

Important: The final concentration of DMSO in the culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the final DMSO concentration is

consistent across all experimental conditions, including vehicle controls.

Safety and Handling
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Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling Gavestinel sodium salt and DMSO.

Handle the powdered compound in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Troubleshooting
Issue Possible Cause Suggested Solution

Precipitation upon dilution
Poor solubility in aqueous

buffer.

Ensure the final DMSO

concentration is sufficient to

maintain solubility. Perform

serial dilutions.

Inconsistent experimental

results
Degradation of the compound.

Avoid repeated freeze-thaw

cycles by using single-use

aliquots. Prepare fresh working

solutions for each experiment.

Inaccurate pipetting.
Use calibrated pipettes and

sterile filter tips.

Cell toxicity observed
High concentration of DMSO in

the final medium.

Ensure the final DMSO

concentration is below the

toxic level for your cell line

(typically ≤ 0.1%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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